- Catalysts and Inorganic Chemicals
- Solvents and Organic Chemicals
- Natural Products and Extracts
- Material Chemicals
- Other
- Pharmaceutical and Biochemical Products
- Pesticide Chemicals
- Catalysts
- Inorganic Compounds
- Organic Solvents
- Organic Compounds
- Pharmaceutical Active Ingredients
- Pharmaceutical Intermediates
- Pharmaceutical Impurities
- Medicinal Building Blocks
- Medical
- Pesticide Active Ingredients
- Pesticide Intermediates
- Pesticides
- Fertilizers
- Plant Extracts
- Animal Extracts
- Natural Pigments
- Natural Toxins
- Flavors and Fragrances
- High Polymer Materials
- Colorants and Pigments
- Paints and Varnishes
- Electrical Materials
- Chemical Reagents
- Chemical additives
- Element
Recommended suppliers
Jiangsu Kolod Food Ingredients Co.,ltd
Audited Supplier
Gold Member
Audited Supplier
Company nature: Private enterprises
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Audited Supplier
Gold Member
Audited Supplier
Company nature: Private enterprises
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd
Audited Supplier
Gold Member
Audited Supplier
Company nature: Private enterprises
CN Supplier
Bulk
PRIBOLAB PTE.LTD
Audited Supplier
Gold Member
Audited Supplier
Company nature: Private enterprises
CN Supplier
Reagent
Shanghai Pearlk Chemicals Co., Ltd.
Audited Supplier
Gold Member
Audited Supplier
Company nature: Private enterprises
CN Supplier
Bulk
Caprolactams
Caprolactam, also known as hexahydro-1H-indene-1,3-dicarboxylic acid lactam or cyclohexanecarboxamide, is a colorless, crystalline compound widely used in the chemical industry. It serves as a key intermediate for the production of various important chemicals and polymers. Caprolactam can be polymerized to form polyhexamethylene adipamide (Nylon 6), a versatile engineering plastic with excellent mechanical properties. Additionally, it is utilized in the synthesis of amino acids, surfactants, and pharmaceuticals due to its unique chemical structure. The compound exhibits good solubility in various organic solvents and has a high boiling point, which makes it suitable for multiple industrial processes such as fiber manufacturing, dyeing, and coating applications. Due to its wide range of applications and versatile nature, caprolactam plays an indispensable role in the modern chemical industry.
-
Tetramethylammonium Chloride: A Critical Review of its Applications in Chemical BiopharmaceuticalsTetramethylammonium Chloride: A Critical Review of its Applications in Chemical Biopharmaceuticals Tetramethylammonium chloride (TMACl), a quaternary ammonium salt with the chemical formula (CH 3 ) 4 NCl, has evolved from a simple phase-transfer catalyst to a multifaceted tool in biopharmaceutical research and manufacturing. This crystalline compound exhibits high water solubility, thermal...
-
Critical Evaluation of Calcium Stearate as an Excipient in Pharmaceutical FormulationsCritical Evaluation of Calcium Stearate as an Excipient in Pharmaceutical Formulations Calcium stearate is a widely used excipient in the pharmaceutical industry, primarily known for its role as a lubricant and anti-tacking agent in various solid dosage forms such as tablets, capsules, and granules. It is a calcium salt of stearic acid, which makes it a versatile and cost-effective solution for...
-
Tetrabutylammonium Fluoride: A Catalyst for Chemical Synthesis and Biopharmaceutical ApplicationsTetrabutylammonium Fluoride: A Catalyst for Chemical Synthesis and Biopharmaceutical Applications Introduction Tetrabutylammonium fluoride (TBAF), a quaternary ammonium salt with the chemical formula (C₄H₉)₄N⁺F⁻, has emerged as a transformative reagent in modern chemistry and pharmaceutical research. Originally developed as a source of "naked" fluoride ions in aprotic solvents, TBAF transcends its...
-
N,O-Bis(trimethylsilyl)acetamide: A Novel Catalyst in Chemical SynthesisN,O-Bis(trimethylsilyl)acetamide: A Novel Catalyst in Chemical Synthesis N,O-Bis(trimethylsilyl)acetamide (BSA) has emerged as a transformative silylating agent and catalyst in modern synthetic chemistry. Characterized by the molecular formula C 8 H 21 NOSi 2 , this thermally stable liquid facilitates critical reactions through silicon-oxygen and silicon-nitrogen bond formation. Beyond its...
-
A Review of Scopolamine Hydrobromide: Synthesis, Pharmacology and Therapeutic ApplicationsA Review of Scopolamine Hydrobromide: Synthesis, Pharmacology and Therapeutic Applications Scopolamine hydrobromide, a belladonna alkaloid derived primarily from plants of the Solanaceae family, represents a cornerstone in clinical therapeutics due to its potent anticholinergic properties. This crystalline compound (chemical formula C 17 H 21 NO 4 ·HBr·3H 2 O) competitively antagonizes muscarinic...
